1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine

• IUPAC Name: 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine
• InChI: InChI=1S/C11H17ClN4O2/c1-3-11(13,4-2)7-15-10-9(12)5-8(6-14-10)16(17)18/h5-6H,3-4,7,13H2,1-2H3,(H,14,15)
• InChI Key: XNHVLWFXVBSZLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC1=C(C=C(C=N1)[N+](=O)[O-])Cl)N
• Molecular Formula: C11H17ClN4O2
• Molecular Weight: 272.73 g/mol

Description

1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine, also known as CNP-EBD, is a chemical compound that has been widely used in scientific research. It belongs to the class of diamines and has been found to have various biochemical and physiological effects.

Mechanism of Action

1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine acts as a competitive antagonist of the NMDA receptor by binding to the glycine site of the receptor. This blocks the binding of glycine, which is an essential co-agonist of the NMDA receptor. This, in turn, reduces the activity of the receptor and leads to a decrease in calcium influx into the neuron. This mechanism has been found to be effective in reducing the excitotoxicity that is associated with various neurological disorders.
Biochemical and Physiological Effects:
1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has been found to have various biochemical and physiological effects. It has been shown to reduce the release of glutamate, which is an excitatory neurotransmitter that is involved in various neurological disorders. It has also been found to reduce the production of reactive oxygen species, which are known to cause oxidative damage to neurons. 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has been found to have a neuroprotective effect and has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has several advantages for use in lab experiments. It is a potent and selective antagonist of the NMDA receptor, which makes it an ideal tool for studying the role of this receptor in various neurological disorders. It has also been found to have a low toxicity profile, which makes it safe for use in animal models. However, one limitation of 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.

Future Directions

There are several future directions for research on 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine. One area of research is to investigate the potential therapeutic applications of 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine in various neurological disorders. Another area of research is to develop more potent and selective NMDA receptor antagonists that have a longer half-life. Finally, research could focus on the development of new methods for delivering 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine to the brain in order to improve its efficacy in treating neurological disorders.
Conclusion:
In conclusion, 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine is a chemical compound that has been widely used in scientific research. It has been found to be a potent and selective antagonist of the NMDA receptor, which plays a crucial role in learning and memory processes. 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has several advantages for use in lab experiments, including its low toxicity profile and selectivity for the NMDA receptor. However, it also has limitations, such as its short half-life. Future research could focus on developing more potent and selective NMDA receptor antagonists and investigating the potential therapeutic applications of 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine in various neurological disorders.

Synthesis Methods

1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine can be synthesized using a series of chemical reactions. The first step involves the reaction of 3-chloro-5-nitropyridine with 2-ethylbutan-1,2-diamine in the presence of a base such as sodium hydride or potassium carbonate. This reaction leads to the formation of a salt, which is then treated with an acid to obtain the final product, 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine. The purity of the product can be improved by recrystallization.

Scientific Research Applications

1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to be a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in learning and memory processes. 1-N-(3-chloro-5-nitropyridin-2-yl)-2-ethylbutane-1,2-diamine has been used to study the involvement of NMDA receptors in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been used to investigate the role of NMDA receptors in pain modulation.